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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183 Get Quote

Introduction

Mandyphos SL-M003-2, with the chemical name (RP,R′P)-1,1′-Bis{bis[3,5-

bis(trifluoromethyl)phenyl]phosphino}-2,2′-bis[(S)-α-(dimethylamino)benzyl]ferrocene, is a chiral

ferrocene-based phosphine ligand.[1] These types of ligands are instrumental in asymmetric

catalysis, where the formation of a specific stereoisomer of a chiral molecule is desired. The

unique structural features of Mandyphos SL-M003-2, including its C₂ symmetry and the

electron-withdrawing trifluoromethyl groups, suggest its potential for inducing high

enantioselectivity in various metal-catalyzed reactions.

While the core request of this document is to detail the applications of Mandyphos SL-M003-2
in palladium catalysis, an extensive search of scientific and patent literature has not revealed

specific examples of its use in this context. However, to provide valuable insights for

researchers, this document will detail the known application of a closely related Mandyphos

ligand, SL-M004-1, in a rhodium-catalyzed asymmetric hydrogenation. This information can

serve as a starting point for exploring the potential of the broader Mandyphos ligand family,

including SL-M003-2, in palladium-catalyzed and other asymmetric transformations.

Physicochemical Properties of Mandyphos SL-
M003-2
A summary of the key physicochemical properties of Mandyphos SL-M003-2 is provided in the

table below.
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Property Value Reference

CAS Number 849925-10-6 [1]

Molecular Formula C₆₀H₄₂F₂₄FeN₂P₂ [1]

Molecular Weight 1364.74 g/mol [1]

Appearance Not specified

Purity ≥97% [1]

Application of a Mandyphos Ligand in Asymmetric
Hydrogenation
While specific data for Mandyphos SL-M003-2 in palladium catalysis is unavailable, European

Patent EP 1 903 027 A1 describes the use of Mandyphos ligands in the asymmetric

hydrogenation of a key intermediate for the synthesis of the neprilysin (NEP) inhibitor Sacubitril.

In this patent, the closely related Mandyphos SL-M004-1 was a preferred ligand.

The reaction involves the hydrogenation of N-t-butoxycarbonyl-(4R)-(p-phenylphenylmethyl)-4-

amino-2-methyl-2-butenoic acid ethyl ester to yield N-t-butoxycarbonyl-(4S)-(p-

phenylphenylmethyl)-4-amino-2-methylbutanoic acid ethyl ester.

Experimental Data
The patent reports the following result for the rhodium-catalyzed asymmetric hydrogenation

using a Mandyphos ligand.
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Ligand Catalyst Precursor Substrate
Product
Diastereomeric
Ratio (S,R) : (S,S)

Mandyphos [Rh(cod)₂]BF₄

N-t-butoxycarbonyl-

(4R)-(p-

phenylphenylmethyl)-

4-amino-2-methyl-2-

butenoic acid ethyl

ester

93 : 7

Experimental Protocol: Asymmetric Hydrogenation
with a Mandyphos Ligand
The following is a representative experimental protocol derived from the general procedures

described in patent EP 1 903 027 A1 for the asymmetric hydrogenation of N-t-butoxycarbonyl-

(4R)-(p-phenylphenylmethyl)-4-amino-2-methyl-2-butenoic acid ethyl ester.

Materials:

N-t-butoxycarbonyl-(4R)-(p-phenylphenylmethyl)-4-amino-2-methyl-2-butenoic acid ethyl

ester (Substrate)

Mandyphos Ligand (e.g., SL-M004-1)

[Rh(cod)₂]BF₄ (Rhodium precursor)

Degassed solvent (e.g., Methanol)

Hydrogen gas (High purity)

Inert gas (Argon or Nitrogen)

Autoclave or high-pressure hydrogenation reactor

Procedure:
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Catalyst Preparation (in-situ):

In a glovebox or under an inert atmosphere, add the Mandyphos ligand and the rhodium

precursor, [Rh(cod)₂]BF₄, to a reaction vessel in a suitable molar ratio (typically ranging

from 1:1 to 1.5:1 ligand to metal).

Add a small amount of degassed solvent and stir the mixture at room temperature for 15-

30 minutes to allow for the formation of the active catalyst complex.

Hydrogenation Reaction:

In a separate vessel, dissolve the substrate, N-t-butoxycarbonyl-(4R)-(p-

phenylphenylmethyl)-4-amino-2-methyl-2-butenoic acid ethyl ester, in the degassed

solvent.

Transfer the substrate solution to the autoclave containing the pre-formed catalyst.

Seal the autoclave and purge several times with inert gas, followed by purging with

hydrogen gas.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 bar).

Stir the reaction mixture at a controlled temperature (e.g., 25-50 °C) for the specified

reaction time (e.g., 12-24 hours), monitoring the reaction progress by a suitable analytical

technique (e.g., HPLC, GC).

Work-up and Analysis:

After the reaction is complete, carefully vent the hydrogen gas from the autoclave and

purge with an inert gas.

Concentrate the reaction mixture under reduced pressure to remove the solvent.

The crude product can be purified by column chromatography on silica gel.

The diastereomeric ratio of the product can be determined by chiral HPLC or NMR

analysis.
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Experimental Workflow
The following diagram illustrates the general workflow for the asymmetric hydrogenation

experiment described above.
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General workflow for asymmetric hydrogenation.

Potential Applications in Palladium Catalysis
Although not yet documented, the structural characteristics of Mandyphos SL-M003-2 suggest

its potential as a ligand in various palladium-catalyzed asymmetric reactions. The electron-
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withdrawing groups on the phosphine donors can influence the electronic properties of the

palladium center, which may be beneficial in reactions such as:

Asymmetric Allylic Alkylation: The chiral environment created by the ligand could effectively

control the stereochemistry of the nucleophilic attack on the π-allyl palladium intermediate.

Asymmetric Heck Reactions: The ligand could induce enantioselectivity in the formation of

the new carbon-carbon bond.

Asymmetric Cross-Coupling Reactions: In reactions like Suzuki-Miyaura or Negishi coupling,

the ligand could control the atropisomerism of the biaryl products.

Researchers are encouraged to screen Mandyphos SL-M003-2 in these and other palladium-

catalyzed transformations to explore its catalytic potential. The experimental conditions would

typically involve a palladium precursor such as Pd₂(dba)₃ or Pd(OAc)₂, the Mandyphos SL-
M003-2 ligand, a suitable base, and an appropriate solvent system. Optimization of the ligand-

to-metal ratio, temperature, and reaction time would be crucial for achieving high catalytic

activity and enantioselectivity.

Conclusion
While there is a lack of specific literature on the application of Mandyphos SL-M003-2 in

palladium catalysis, the documented success of a closely related Mandyphos ligand in

rhodium-catalyzed asymmetric hydrogenation highlights the potential of this ligand class. The

detailed protocol and workflow provided for the hydrogenation reaction can serve as a valuable

template for designing experiments to evaluate Mandyphos SL-M003-2 in various palladium-

catalyzed asymmetric transformations. Further research in this area is warranted to fully

elucidate the catalytic capabilities of this promising chiral ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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